Cas no 702640-51-5 (3-bromo-6-chloro-2-fluoro-benzoic acid)

• Product Name: 3-bromo-6-chloro-2-fluoro-benzoic acid
• CAS No: 702640-51-5
• MF: C₇H₃BrClFO₂
• MW: 253.452924013138
• MDL: MFCD11110256
• CID: 1083489
• PubChem ID: 21742327
• Update Time: 2025-04-20

3-bromo-6-chloro-2-fluoro-benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-6-chloro-2-fluorobenzoic acid
• 3-bromo-6-chloro-2-fluoro-benzoic acid
• SCHEMBL3822577
• 2-chloro-5-bromo-6-fluorobenzoic acid
• RMFKXLDHDDWWGR-UHFFFAOYSA-N
• AS-19884
• CS-0146976
• D85934
• EN300-314355
• Z1269156849
• 702640-51-5
• A866648
• MFCD11110256
• SY278214
• AS-813/43501811
• 3-BROMO-6-CHLORO-2-FLUOROBENZOICACID
• AKOS022181427
• DB-366273

• MDL： MFCD11110256
• Inchi： 1S/C7H3BrClFO2/c8-3-1-2-4(9)5(6(3)10)7(11)12/h1-2H,(H,11,12)
• InChI Key： RMFKXLDHDDWWGR-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(C(=O)O)=C1F)Cl

Computed Properties

• Exact Mass: 251.89890g/mol
• Monoisotopic Mass: 251.89890g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Melting Point: 171-175°C

3-bromo-6-chloro-2-fluoro-benzoic acid Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives